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Compound of Interest

Compound Name: Sodium hexafluorophosphate

Cat. No.: B108198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium-ion battery technology is rapidly emerging as a viable alternative to lithium-ion

systems, driven by the abundance and low cost of sodium. Central to the performance and

safety of these batteries is the electrolyte, and the choice of sodium salt is a critical determinant

of its properties. While sodium hexafluorophosphate (NaPF₆) is a commonly used salt, its

thermal instability and hazardous hydrolysis byproducts—namely, hydrofluoric acid (HF)—have

prompted extensive research into safer and better-performing alternatives. This guide provides

an objective comparison of prominent alternative sodium salts, supported by experimental

data, to aid in the selection of electrolytes for next-generation sodium-ion technologies.

Performance Comparison of Sodium Electrolyte
Salts
The ideal electrolyte salt for a sodium-ion battery should exhibit high ionic conductivity, a wide

electrochemical stability window, good thermal stability, and be safe to handle. The following

tables summarize the key performance metrics of NaPF₆ and its leading alternatives.
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Salt
Chemical
Formula

Molecular
Weight ( g/mol
)

Key
Advantages

Key
Disadvantages

Sodium

Hexafluorophosp

hate

NaPF₆ 167.95

Good ionic

conductivity,

wide

electrochemical

stability window.

[1][2][3]

Thermally

unstable,

moisture

sensitive

(generates toxic

HF), high cost.[4]

Sodium

Perchlorate
NaClO₄ 122.44

High ionic

conductivity,

wide

electrochemical

stability window.

[5][6]

Strong oxidizing

agent with a risk

of explosion,

safety concerns

for commercial

applications.[4]

Sodium

Bis(fluorosulfonyl

)imide

NaFSI 203.13

High ionic

conductivity,

excellent thermal

stability.[1]

Corrosive to

aluminum current

collectors at high

voltages, poor

hydrolytic

stability.[1][4]

Sodium

Difluoro(oxalato)

borate

NaDFOB 143.81

Good thermal

and hydrolytic

stability, forms a

stable SEI layer.

Lower ionic

conductivity

compared to

NaPF₆ and

NaFSI.

Sodium

Trifluoromethane

sulfonate

NaCF₃SO₃

(NaOTf)
172.06

High thermal

stability, non-

toxic

decomposition

products.

Lower ionic

conductivity and

solubility in

common

carbonate

solvents.

Sodium Borate

Salts (e.g.,

Varies Varies High thermal and

electrochemical

Synthesis can be

complex and
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Na[B(hfip)₄]·DME

)

stability, greater

cycling stability

compared to

NaPF₆, some

variants have

high tolerance to

air and water.[4]

costly, lower

ionic conductivity

than imide-based

salts.[7]

Quantitative Performance Data
The following table presents a quantitative comparison of the key electrochemical properties of

various sodium salts. The data is compiled from multiple sources and presented for 1 M salt

concentrations in carbonate-based electrolytes at room temperature, unless otherwise

specified, to provide a standardized comparison.

Salt
Ionic Conductivity
(mS/cm)

Electrochemical
Stability Window (V
vs. Na/Na⁺)

Thermal
Decomposition
Onset (°C)

NaPF₆
~8 - 10 (in EC:DMC)

[1]
up to 4.5[1][6] ~270 - 300[8]

NaClO₄ ~5 - 7 (in EC:DMC)[6]

up to 4.5 (with side

reactions from ~3.0 V)

[6]

> 250

NaFSI
~12 - 15 (in EC:DMC)

[1]
up to 4.0[1] > 300

NaDFOB ~2 - 5 up to 4.5 > 250

NaCF₃SO₃ (NaOTf) ~1 - 3 > 4.5 > 300

Na[B(hfip)₄]·DME
~0.6 - 4.8 (Ionic

Liquid)[7]
> 4.5 > 280[9]
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Accurate and reproducible data is paramount in materials science research. Below are the

detailed methodologies for the key experiments cited in this guide.

Ionic Conductivity Measurement
Method: Electrochemical Impedance Spectroscopy (EIS)

Cell Assembly: A symmetric cell is assembled in an argon-filled glove box using two blocking

electrodes (e.g., stainless steel or platinum) of a known area (A), separated by a separator

soaked in the electrolyte. The thickness of the separator (L) is measured precisely.

Instrumentation: A potentiostat equipped with a frequency response analyzer is used.

EIS Measurement: An AC voltage of small amplitude (e.g., 5-10 mV) is applied across the

cell over a wide frequency range (e.g., 1 MHz to 10 mHz).

Data Analysis: A Nyquist plot is generated from the impedance data. The bulk resistance

(Rb) of the electrolyte is determined from the high-frequency intercept of the semicircle with

the real axis.

Calculation: The ionic conductivity (σ) is calculated using the following formula:

σ = L / (Rb * A)

Electrochemical Stability Window (ESW) Determination
Method: Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV)

Cell Assembly: A three-electrode cell is assembled in an argon-filled glove box. A sodium

metal disc serves as both the counter and reference electrode. The working electrode can be

a material inert in the expected voltage range, such as glassy carbon, platinum, or

aluminum.[6][10]

Instrumentation: A potentiostat is used to perform the voltammetry scan.

Voltammetry Scan:
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Anodic (Oxidative) Stability: The potential of the working electrode is swept from the open-

circuit potential to a high positive potential at a slow scan rate (e.g., 0.1-1 mV/s).[11]

Cathodic (Reductive) Stability: The potential is swept from the open-circuit potential to a

low negative potential.

ESW Determination: The electrochemical stability window is defined by the potentials at

which a significant increase in current is observed, indicating the onset of electrolyte

oxidation or reduction. A cutoff current density (e.g., 0.01-0.1 mA/cm²) is often used to define

these limits.[11]

Thermal Stability Assessment
Method: Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, precisely weighed amount of the electrolyte is hermetically

sealed in a DSC pan inside an argon-filled glove box to prevent any reaction with air or

moisture.

Instrumentation: A Differential Scanning Calorimeter is used for the analysis.

DSC Measurement: The sample is heated at a constant rate (e.g., 5-10 °C/min) over a wide

temperature range (e.g., from room temperature to 400 °C). An empty, sealed DSC pan is

used as a reference.

Data Analysis: The heat flow to or from the sample is measured as a function of temperature.

Exothermic peaks in the DSC curve indicate decomposition or other thermal events. The

onset temperature of the first significant exothermic peak is typically reported as the thermal

decomposition temperature.[8][12][13][14][15]

Visualizations
Experimental Workflow for Electrolyte Characterization
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Caption: Workflow for the preparation and characterization of sodium-ion battery electrolytes.
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Caption: Interdependencies of sodium salt properties and their impact on battery performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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